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Compound of Interest
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Cat. No.: B116985 Get Quote

The proper disposal of laboratory materials is a critical component of ensuring a safe and

compliant research environment. For professionals in drug development and scientific

research, understanding the specific procedures for chemical and biological waste is

paramount. While "TID43" is not a universally recognized single entity, this guide provides

detailed disposal procedures for substances that may be identified by this term, catering to

researchers, scientists, and drug development professionals.

The identifier "TID43" can refer to different products, including a fungicide known as Tide

Triadimefon 43 SC and an industrial adhesive, T43 Threadlocker. This guide will address the

proper disposal procedures for both, in addition to providing general guidance for the disposal

of TIDES (peptides and nucleotides), a relevant area of research for the target audience.

Tide Triadimefon 43 SC: A Fungicide
Tide Triadimefon 43 SC is a suspension concentrate fungicide. Proper disposal is crucial to

prevent environmental contamination.
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Property Value

Physical State Light yellow suspension liquid

pH 6.0-9.0

Density 1.16 g/ml (at 20°C)

Flashpoint > 100 °C

Acute Oral Toxicity (Rats) LD50 1750 mg/kg b.w.

Acute Dermal Toxicity (Rats) LD50 >5000 mg/kg b.w.

Acute Inhalation Toxicity (Rats) LC50 (4 h) >2.1 mg/L

Aquatic Hazard Toxic to aquatic life

Data sourced from the Safety Data Sheet for Tide Triadimefon 43 SC.[1]

Personal Protective Equipment (PPE): Before handling, ensure appropriate PPE is worn,

including safety glasses, gloves, and a lab coat.

Avoid Environmental Release: Do not dispose of this product in drains, sewers, or water

bodies.[1]

Small Spills:

Contain the spill using absorbent material such as sand, earth, or vermiculite.

Collect the absorbed material into a designated, labeled, and sealable container for

hazardous waste.

Container Disposal:

Do not reuse empty containers.

Triple rinse the container with water. Add the rinsate to the spray tank or a designated

waste container.
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Puncture and dispose of the empty container in a sanitary landfill, or by other procedures

approved by state and local authorities.

Unused Product Disposal:

Unused or unwanted Tide Triadimefon 43 SC must be treated as hazardous waste.

Dispose of the contents and the container at a hazardous or special waste collection point

in accordance with local, regional, and national regulations.[1]
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Caption: Decision diagram for T43 Threadlocker disposal.

TIDES (Peptides and Nucleotides) in Research
For researchers in drug development, "TIDES" refers to therapeutic peptides and nucleotides.

The disposal of these materials depends on their specific properties and any associated

hazards (e.g., biological, chemical, or radiological).

Decontamination: If the TIDES are infectious or are in a medium containing infectious

agents, they must be decontaminated before disposal, typically by autoclaving or chemical

disinfection.

Chemical Hazards: If the TIDES are conjugated to or mixed with hazardous chemicals, they

must be disposed of as chemical waste following institutional and regulatory guidelines.

Sharps: Any sharps (needles, syringes) used in the handling of TIDES must be disposed of

in a designated sharps container. [2]* Non-Hazardous Waste: If the TIDES are non-infectious

and not mixed with hazardous chemicals, they can often be disposed of as regular laboratory

waste, though institutional policies may vary.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://prismbiolab.com/tides-on-the-stage-looking-back-on-2023-and-future-perspective/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Generate Laboratory Waste
(e.g., TIDES)

Assess Hazards
(Biological, Chemical, Radiological)

Biohazardous Waste

Infectious

Chemical Waste

Hazardous Chemical

General Lab Waste

Non-Hazardous

Decontaminate
(Autoclave/Chemical)

Dispose in Labeled
Chemical Waste Container

Dispose in Regular
Lab Waste

Dispose in
Biohazard Bag

Click to download full resolution via product page

Caption: General waste assessment pathway in a laboratory setting.

By following these specific guidelines and general principles, researchers and scientists can

ensure the safe and compliant disposal of materials that may be identified as "TID43," thereby

protecting themselves, their colleagues, and the environment. Always consult your institution's

specific safety protocols and the relevant Safety Data Sheets for the materials you are working

with.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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